Cas no 53921-04-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester)
53921-04-3 structure
Product name:1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester
1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester
- DTXSID50372966
- 53921-04-3
- AKOS003880902
-
- Inchi： InChI=1S/C7H10N2O2/c1-5-4-6(2)9(8-5)7(10)11-3/h4H,1-3H3
- InChI Key： HUEYZDMZZGVKRW-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 154.074227566Da
- Monoisotopic Mass: 154.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1Ų
- XLogP3: 1.3
1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester Related Literature
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Valentin Leroy,M. G. Scanlon,J. H. Page Soft Matter, 2007,3, 1388-1394
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Lin Shi,Xinxin Fu,Chenyao Fan,Siqi Yu,Guodong Qian,Zhiyu Wang RSC Adv., 2015,5, 85179-85186
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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